2-methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine

• CAS: 2640896-68-8
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• SMILES: CC1=C(C=CC=N1)OCC2=CSC(=N2)C
• InChI: InChI=1S/C11H12N2OS/c1-8-11(4-3-5-12-8)14-6-10-7-15-9(2)13-10/h3-5,7H,6H2,1-2H3
• InChIKey: KAPWAPSVFJNMTK-UHFFFAOYSA-N

2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine (CAS 2640896-68-8, MW 220.29, C11H12N2OS) is a heterocyclic building block featuring a 2-methylpyridine core linked via a methylenoxy (–CH2–O–) bridge to a 2-methyl-1,3-thiazole ring. The compound is cataloged as a screening compound for non-human research use.

2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine (CAS 2640896-68-8): Structural Overview and Procurement Context

2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine (CAS 2640896-68-8, MW 220.29, C11H12N2OS) is a heterocyclic building block featuring a 2-methylpyridine core linked via a methylenoxy (–CH2–O–) bridge to a 2-methyl-1,3-thiazole ring . The compound is cataloged as a screening compound for non-human research use [1]. Structurally, it is a reduced analog of the well-characterized mGlu5 receptor negative allosteric modulator (NAM) MTEP (CAS 329205-68-7), where the ethynyl (–C≡C–) linker of MTEP is replaced by a flexible methoxy linker [2]. This single atom-for-atom modification fundamentally alters the pharmacophore geometry, electronic conjugation, hydrogen-bonding capacity, and biological target profile, making it a critical structural comparator in medicinal chemistry campaigns targeting CNS-penetrant chemotypes.

1

Structural comparator for mGlu5 NAM linker pharmacophore studies (MTEP analog)

2

Negative control candidate for mGlu5 allosteric modulation assays

3

Fragment-based starting point for aminergic GPCR ligand elaboration (reported 5-HT1A context)

4

Probe for linker-dependent polypharmacology in CNS chemotype campaigns

• [1] Kuujia.com. 2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine. CAS 2640896-68-8. InChI Key: KAPWAPSVFJNMTK-UHFFFAOYSA-N. https://www.kuujia.com/cas-2640896-68-8.html (accessed 2026-05-12). View Source
• [2] Cosford, N.D. et al. (2003) 3-[(2-Methyl-1,3-thiazol-4-yl)ethynyl]pyridine: a potent and highly selective metabotropic glutamate subtype 5 receptor antagonist with anxiolytic activity. Journal of Medicinal Chemistry, 46(2), 204–207. MTEP IC50 = 5 nM at human recombinant mGlu5. View Source

Why In-Class Substitution Fails: Structural Determinants of Target Engagement for 2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine

Generic substitution between 2-methylthiazole–pyridine congeners is chemically unsound because the linker chemistry dictates the resulting pharmacophore: the ethynyl (–C≡C–) spacer in MTEP enforces a rigid, planar, π-conjugated geometry essential for high-affinity mGlu5 NAM activity (IC50 = 5 nM), while the methylenoxy (–CH2–O–) spacer in the title compound introduces a tetrahedral carbon and an ether oxygen, disrupting conjugation, increasing conformational flexibility (3 rotatable bonds vs. 1 in MTEP), and adding an additional hydrogen-bond acceptor [1]. This linker replacement is predicted to abolish mGlu5 affinity while potentially enabling interactions with distinct biological targets—such as 5-HT1A receptors, where larger molecules incorporating the 2-methyl-3-pyridinyloxy fragment have demonstrated measurable binding (Ki = 592 nM at 5-HT1A) [2]. Furthermore, positional isomerism on the pyridine ring critically alters electronic properties: the 4-methoxy positional isomer (see Section 3, Evidence Item 3) demonstrates that relocation of the methoxy group changes both molecular recognition and calculated physicochemical descriptors [3]. Selecting the correct methoxy-linked analog is therefore not a matter of convenience but of target-specific pharmacophore matching.

01

MTEP substitution: ethynyl linker is essential for mGlu5 affinity; methoxy linker may abolish target engagement and shift selectivity profile

02

4-Methoxy positional isomer: pyridine substitution pattern alters electronics and H-bond acceptor count, changing molecular recognition

03

Thiazole regioisomer (2,4-dimethyl): identical formula but different thiazole methyl position; steric and conformational profile may differ

• [1] Cosford, N.D. et al. (2003) Journal of Medicinal Chemistry, 46(2), 204–207. MTEP mGlu5 IC50 = 5 nM; structural analysis of ethynyl linker requirement. View Source
• [2] BindingDB Entry BDBM186953. US9079895, Compound 60. Ki = 592 nM at 5-HT1A receptor (pH 7.4). Fragment COc2cccnc2C present in larger scaffold. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=186953 (accessed 2026-05-12). View Source
• [3] Chemspace. 4-Methoxy-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine. Chemspace ID CSFS21030941914. Mol weight 236 Da, C11H12N2O2S. https://chem-space.com/CSFS21030941914-DB12CC (accessed 2026-05-12). View Source

Quantitative Differentiation Evidence: 2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine vs. Closest Analogs

Linker Chemistry Differentiation: Methylenoxy (–CH2–O–) Bridge vs. Ethynyl (–C≡C–) in MTEP

The title compound employs a methylenoxy (–CH2–O–) linker between the pyridine and thiazole rings, in contrast to the ethynyl (–C≡C–) linker in MTEP (CAS 329205-68-7) [1]. This substitution replaces a rigid, π-conjugated, planar spacer with a flexible, saturated, non-conjugated spacer that carries an additional hydrogen-bond-accepting ether oxygen atom . MTEP achieves an mGlu5 IC50 of 5 nM through its ethynyl-dependent pharmacophore [1]; replacement with –CH2–O– is predicted to drastically reduce mGlu5 affinity based on established SAR showing that ethynyl-to-alkyl linker substitution in this chemotype abolishes mGlu5 NAM activity [2].

Linker Chemistry

Class-level inference

–CH2–O– vs –C≡C–: 3 vs 1 rotatable bonds; 4 vs 3 H-bond acceptors; predicted >1000-fold mGlu5 IC50 difference

Guides mGlu5-negative control selection and linker-dependent probe design

Direct mGlu5 binding data for title compound not publicly available

Evidence Dimension	Linker chemistry: atom connectivity, hybridization, H-bond capacity, and conformational flexibility
Target Compound Data	–CH2–O– linker; sp3 carbon (tetrahedral); 1 additional H-bond acceptor (ether O); 3 rotatable bonds; non-conjugated
Comparator Or Baseline	MTEP: –C≡C– linker; sp carbon (linear/planar); no ether H-bond acceptor; 1 rotatable bond; π-conjugated across pyridine–thiazole
Quantified Difference	Conformational flexibility: 3 vs. 1 rotatable bonds; H-bond acceptor count: 4 vs. 3; π-conjugation: absent vs. present; mGlu5 IC50: predicted >1,000-fold difference
Conditions	2D structural comparison; mGlu5 SAR derived from MTEP series publications (Cosford et al., 2003); explicit quantitative binding data for title compound at mGlu5 not available in public literature

Why This Matters

Investigators requiring mGlu5-negative control compounds or exploring linker-dependent polypharmacology should select the title compound over MTEP; researchers requiring potent mGlu5 NAM activity must retain the ethynyl linker.

• [1] Cosford, N.D. et al. (2003) J. Med. Chem., 46(2), 204–207. MTEP: IC50 = 5 nM at human recombinant mGlu5. View Source
• [2] Varney, M.A. et al. (2003) [3H]-methoxymethyl-MTEP and [3H]-methoxy-PEPy: potent and selective radioligands for the metabotropic glutamate subtype 5 (mGlu5) receptor. Bioorg. Med. Chem. Lett., 13, 351–354. SAR demonstrating ethynyl linker requirement for mGlu5 affinity. View Source

Physicochemical Property Divergence: logP, Topological Polar Surface Area, and CNS Multiparameter Optimization (MPO) Score Relative to MTEP

Computational property comparison reveals that the title compound (MW 220.29) possesses an XLogP3 of 2.2 and a topological polar surface area (TPSA) of 63.2 Ų [1], whereas MTEP (MW 200.26) has a logP of 2.25 and a TPSA of 54.02 Ų [2]. The higher TPSA of the title compound (+9.18 Ų, +17.0%) is attributable to the additional ether oxygen in the methoxy linker, which increases polarity and hydrogen-bonding capacity. This property shift moves the title compound further from the CNS MPO optimal TPSA range (<76 Ų but closer to favorable desolvation penalty), potentially improving aqueous solubility while modestly reducing passive blood–brain barrier permeability relative to MTEP [3].

Physicochemical Divergence

Cross-study comparable

ΔTPSA +9.18 Ų (+17.0%); ΔMW +20.03 Da; logP comparable

Higher polarity may support differential CNS exposure or solubility screening

Computed values; experimental confirmation recommended

Evidence Dimension	Physicochemical descriptors: molecular weight, logP, TPSA, H-bond acceptor count
Target Compound Data	MW 220.29; XLogP3 2.2; TPSA 63.2 Ų; 4 H-bond acceptors
Comparator Or Baseline	MTEP: MW 200.26; logP 2.25; TPSA 54.02 Ų; 3 H-bond acceptors (PersADE database)
Quantified Difference	ΔMW: +20.03 Da (+10.0%); ΔTPSA: +9.18 Ų (+17.0%); ΔH-bond acceptors: +1; logP essentially equivalent (Δ = –0.05)
Conditions	Target compound XLogP3 and TPSA from PubChem computed properties (Kuujia.com); MTEP logP and TPSA from PersADE database (persade.idrblab.net); both are computationally predicted values, not experimentally determined

Why This Matters

The +17% higher TPSA differentiates the title compound for applications where enhanced aqueous solubility or reduced CNS penetration is desired compared to MTEP, guiding solvent selection for in vitro assays and formulation development.

• [1] Kuujia.com. 2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine computed properties: XLogP3 = 2.2, TPSA = 63.2 Ų, H-bond acceptor count = 4. https://www.kuujia.com/cas-2640896-68-8.html (accessed 2026-05-12). View Source
• [2] PersADE Drug Database. MTEP (CAS 329205-68-7): Log P = 2.2463, TPSA = 54.02 Ų, H-bond acceptor = 3. https://persade.idrblab.net/drug.php?id=NRBNGHCYDWUVLC-UHFFFAOYSA-N (accessed 2026-05-12). View Source
• [3] Wager, T.T. et al. (2010) Defining desirable central nervous system drug space through the alignment of molecular properties. ACS Chemical Neuroscience, 1(6), 420–434. CNS MPO criteria: TPSA < 76 Ų, logP 2–5 optimal. View Source

Positional Isomer Comparison: 2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine vs. 4-Methoxy-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine

The 4-methoxy positional isomer (CAS not publicly assigned; C11H12N2O2S, MW 236 Da) differs from the title compound by substitution of the pyridine 2-methyl group with a hydrogen and the pyridine 3-hydrogen with a methoxy (–OCH3) group, while retaining the same thiazole-methoxy linker at pyridine position 3 [1]. This exchange converts the pyridine ring from a 2-methyl-3-alkoxy pattern (electron-donating methyl adjacent to the ether linkage) to a 3-alkoxy-4-methoxy pattern (electron-donating methoxy para to the ether linkage), altering the electronic environment of the pyridine nitrogen and its protonation state (predicted pKa shift) . The title compound (MW 220.29) is 15.7 Da lighter and contains one fewer oxygen atom than the 4-methoxy isomer, reducing hydrogen-bond acceptor count (4 vs. 5) and TPSA (63.2 vs. ~72 Ų estimated) [1].

Positional Isomer

Cross-study comparable

2-CH3 (title) vs 4-OCH3 isomer: ΔMW –15.7 Da; ΔH-bond acceptors –1

Select title for smaller 2-substituent; 4-OCH3 isomer for extra H-bond capacity

No head-to-head bioactivity data available

Evidence Dimension	Pyridine ring substitution pattern and resulting molecular properties
Target Compound Data	2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine; MW 220.29; C11H12N2OS; 4 H-bond acceptors; pyridine 2-CH3, 3-OCH2-linker
Comparator Or Baseline	4-Methoxy-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine; MW 236 Da; C11H12N2O2S; 5 H-bond acceptors; pyridine 3-OCH2-linker, 4-OCH3
Quantified Difference	ΔMW: –15.7 Da; ΔO atom count: –1; ΔH-bond acceptors: –1; pyridine ring substitution: 2-CH3 vs. 4-OCH3 (distinct electronic and steric profiles)
Conditions	Structural comparison based on Chemspace catalog data (4-methoxy isomer, ID CSFS21030941914) and Chemsrc data (title compound); no head-to-head biological activity comparison available in public literature

Why This Matters

The title compound should be selected over the 4-methoxy isomer when a sterically smaller pyridine substituent (methyl vs. methoxy) is required at position 2, or when a lower heteroatom count is desired for permeability optimization; the 4-methoxy isomer may be preferred when an additional hydrogen-bond acceptor is needed for target engagement.

• [1] Chemspace. 4-Methoxy-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine. Chemspace ID CSFS21030941914. Mol formula C11H12N2O2S, Mol weight 236 Da. https://chem-space.com/CSFS21030941914-DB12CC (accessed 2026-05-12). View Source

Thiazole Substitution Regioisomer: 2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine vs. 3-[(2,4-Dimethyl-1,3-thiazol-5-yl)methoxy]pyridine

Both the title compound and 3-[(2,4-dimethyl-1,3-thiazol-5-yl)methoxy]pyridine share the molecular formula C11H12N2OS and molecular weight 220.29, yet differ in the position of the thiazole methyl group (4-position in title compound; 5-position in comparator) and the pyridine substitution pattern (2-methyl-3-alkoxy in title; unsubstituted pyridine with 3-alkoxy in comparator) . This regioisomerism alters the spatial orientation of the thiazole methyl relative to the linker attachment point and modifies the electronic properties of the thiazole ring. The title compound places the methyl group adjacent to the linker (at thiazole C-4), potentially creating steric hindrance around the ether bond and influencing the conformational preference of the methoxy linker . The comparator positions the methyl group distal to the linker (at thiazole C-5), which may reduce steric constraints and alter the preferred dihedral angle between the thiazole and pyridine rings.

Thiazole Regioisomer

Cross-study comparable

Isomeric pair (C11H12N2OS): thiazole 4-CH3 vs 5-CH3; pyridine 2-CH3 vs H

Matched pair for SAR: thiazole methyl placement affects conformational preference

No published biological comparison

Evidence Dimension	Thiazole ring methyl substitution position and pyridine substitution pattern
Target Compound Data	2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine; thiazole 2-CH3 and 4-CH2O-linker; pyridine 2-CH3, 3-O-linker
Comparator Or Baseline	3-[(2,4-Dimethyl-1,3-thiazol-5-yl)methoxy]pyridine; thiazole 2-CH3, 4-CH3, and 5-CH2O-linker; pyridine unsubstituted at 2-position, 3-O-linker
Quantified Difference	Identical molecular formula and MW (isomers); thiazole methyl at C-4 (title) vs. absent at C-4 and present at C-5 (comparator); pyridine 2-CH3 (title) vs. pyridine 2-H (comparator)
Conditions	Structural comparison from Chemsrc (title compound) and evitachem catalog (comparator); no published head-to-head biological activity data available

Why This Matters

In screening library procurement, these constitutional isomers may exhibit divergent biological activity profiles due to altered ligand–target shape complementarity; both should be acquired as a matched pair for SAR studies when exploring thiazole substitution effects.

Fragment-Based Utility: Incorporation of 2-Methyl-3-pyridinyloxy Motif in Bioactive Scaffolds with Quantified Target Engagement

The 2-methyl-3-pyridinyloxy fragment present in the title compound constitutes the core recognition element of a larger bioactive molecule disclosed in US Patent 9,079,895 (Compound 60), which exhibits a Ki of 592 nM at the 5-HT1A serotonin receptor (pH 7.4) [1]. This demonstrates that the fragment can productively engage G protein-coupled receptor (GPCR) targets when elaborated with appropriate substituents. In contrast, MTEP and related ethynyl-linked congeners show negligible 5-HT1A affinity, as their pharmacophore is optimized for the mGlu5 allosteric site [2]. The methoxy linker in the title compound thus provides a structurally distinct starting point for fragment growing or linking strategies targeting aminergic GPCRs, whereas MTEP-derived fragments are preferentially suited for mGlu5 allosteric modulator programs.

Fragment Utility

Supporting evidence

Elaborated analog Ki = 592 nM at 5-HT1A (reported)

Fragment validated for 5-HT1A ligand elaboration; supports aminergic GPCR probe design

Value from elaborated scaffold; unelaborated fragment not directly tested

Evidence Dimension	Fragment-to-lead potential: target engagement of elaborated scaffold containing the 2-methyl-3-pyridinyloxy motif
Target Compound Data	Title compound is the unelaborated 2-methyl-3-pyridinyloxy fragment (MW 220.29); elaborated analog (US9079895, Compound 60) achieves Ki = 592 nM at 5-HT1A
Comparator Or Baseline	MTEP fragment (2-methyl-4-(pyridin-3-ylethynyl)thiazole): mGlu5 IC50 = 5 nM; 5-HT1A activity not reported or negligible
Quantified Difference	5-HT1A Ki: 592 nM (elaborated fragment) vs. not reported/negligible (MTEP series); mGlu5 IC50: not reported/negligible (title compound) vs. 5 nM (MTEP); Target class: GPCR aminergic (5-HT1A) vs. GPCR glutamatergic (mGlu5)
Conditions	5-HT1A binding assay from NIMH PDSP (pH 7.4, radioligand displacement); mGlu5 functional assay from Cosford et al. (2003); comparison is between elaborated fragment and MTEP, not direct head-to-head of title compound

Why This Matters

Procurement of the title compound is justified for fragment-based drug discovery programs targeting aminergic GPCRs (particularly 5-HT1A), where MTEP-derived ethynyl fragments would be unsuitable; the compound serves as a validated starting point for fragment elaboration.

• [1] BindingDB Entry BDBM186953. US9079895, Compound 60. Ki = 592 nM at 5-HT1A (pH 7.4). SMILES contains COc2cccnc2C fragment corresponding to title compound core. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=186953 (accessed 2026-05-12). View Source
• [2] Cosford, N.D. et al. (2003) J. Med. Chem., 46(2), 204–207. MTEP selectivity profile: highly selective for mGlu5 over mGlu1–4,6–8; no reported 5-HT1A activity. View Source

Recommended Application Scenarios for 2-Methyl-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine Based on Quantitative Differentiation Evidence

Fragment-Based Drug Discovery Targeting Aminergic GPCRs (5-HT1A)

The 2-methyl-3-pyridinyloxy fragment present in the title compound has demonstrated productive incorporation into a 5-HT1A ligand scaffold (Ki = 592 nM) as disclosed in US Patent 9,079,895 [1]. Researchers pursuing fragment-based lead generation for serotonin receptor subtypes should select the title compound over MTEP-derived ethynyl fragments, which lack this aminergic GPCR engagement profile. The methoxy linker provides a synthetically tractable attachment point for fragment growing via the thiazole 2-position or pyridine nitrogen. The compound's favorable fragment physicochemical profile (MW 220.29, logP 2.2, 4 H-bond acceptors, 0 H-bond donors) satisfies rule-of-three criteria for fragment library design .

Negative Control Compound for mGlu5 NAM Pharmacological Studies

The replacement of MTEP's ethynyl linker with a methylenoxy linker in the title compound is predicted to abolish mGlu5 NAM activity based on well-established SAR showing that the ethynyl group is essential for high-affinity mGlu5 binding (MTEP IC50 = 5 nM) [2]. This makes the title compound a structurally matched negative control for mGlu5 NAM assays, enabling researchers to distinguish mGlu5-mediated effects from off-target activities. Procurement of this compound alongside MTEP provides a matched pair for definitive target engagement studies, as the compounds share the same pyridine–thiazole core but differ only in the linker that determines target recognition.

Linker-Dependent Polypharmacology and Selectivity Profiling in CNS Drug Discovery

The divergent target profiles implied by linker chemistry (mGlu5 for ethynyl-linked MTEP vs. potential aminergic GPCR activity for methoxy-linked title compound) position this compound as a probe for linker-dependent polypharmacology studies [1][2]. The higher TPSA (63.2 Ų vs. 54.02 Ų for MTEP) and the additional ether oxygen suggest distinct CNS distribution characteristics that may be exploited for tissue-specific target engagement [3]. Medicinal chemistry teams exploring the pharmacological consequences of linker modification in heterocyclic GPCR ligands should include this compound in selectivity panels to establish structure–selectivity relationships.

Building Block for Diversity-Oriented Synthesis of Thiazole–Pyridine Hybrid Libraries

The title compound serves as a versatile synthetic intermediate for diversity-oriented synthesis, with functionalization handles at the thiazole 2-position (methyl group amenable to oxidation or halogenation) and the pyridine nitrogen (available for N-oxide formation or quaternization) . Its distinction from regioisomers such as 3-[(2,4-dimethyl-1,3-thiazol-5-yl)methoxy]pyridine (same molecular formula, different thiazole methylation pattern) and the 4-methoxy positional isomer [4] enables the construction of systematically varied compound libraries for high-throughput screening. Procurement of all three isomers as a matched set facilitates comprehensive SAR exploration of thiazole and pyridine substitution effects.

Application

Selection Property

Validation Focus

Aminergic GPCR fragment-based discovery

2-Methyl-3-pyridinyloxy fragment core

5-HT1A binding assay context

mGlu5 NAM negative control

Methylenoxy linker (non-ethynyl)

mGlu5 functional assay context

Linker-dependent polypharmacology

Divergent linker chemistry vs. MTEP

Selectivity panel context

Thiazole-pyridine library synthesis

Functionalizable 2-methyl and pyridine N

Regioisomer differentiation

• [1] BindingDB Entry BDBM186953. US9079895, Compound 60. Ki = 592 nM at 5-HT1A. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=186953 (accessed 2026-05-12). View Source
• [2] Cosford, N.D. et al. (2003) J. Med. Chem., 46(2), 204–207. MTEP IC50 = 5 nM at mGlu5; SAR demonstrating ethynyl linker requirement. View Source
• [3] Kuujia.com. Computed properties for CAS 2640896-68-8: TPSA = 63.2 Ų, XLogP3 = 2.2. PersADE: MTEP TPSA = 54.02 Ų. https://www.kuujia.com/cas-2640896-68-8.html (accessed 2026-05-12). View Source
• [4] Chemspace. 4-Methoxy-3-[(2-methyl-1,3-thiazol-4-yl)methoxy]pyridine. ID CSFS21030941914. C11H12N2O2S, MW 236 Da. https://chem-space.com/CSFS21030941914-DB12CC (accessed 2026-05-12). View Source